Cas no 2285099-77-4 (3-(difluoromethoxy)cyclohexan-1-one)

• Product Name: 3-(difluoromethoxy)cyclohexan-1-one
• CAS No: 2285099-77-4
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD31925448
• CID: 5107277
• PubChem ID: 146082564
• Update Time: 2026-03-03

3-(difluoromethoxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(difluoromethoxy)-
• 3-(difluoromethoxy)cyclohexan-1-one

• MDL： MFCD31925448
• Inchi： 1S/C7H10F2O2/c8-7(9)11-6-3-1-2-5(10)4-6/h6-7H,1-4H2
• InChI Key： YHCHMEQSEGFGOO-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(OC(F)F)C1

Additional information on 3-(difluoromethoxy)cyclohexan-1-one

3-(Difluoromethoxy)cyclohexan-1-one: A Comprehensive Overview

3-(Difluoromethoxy)cyclohexan-1-one (CAS No: 2285099-77-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and material science. This compound, characterized by its cyclohexanone backbone and a difluoromethoxy substituent, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications.

The structure of 3-(difluoromethoxy)cyclohexan-1-one consists of a six-membered cyclohexane ring with a ketone group at position 1 and a difluoromethoxy group (-OCHF₂) at position 3. This substitution pattern imparts distinct electronic and steric effects, which influence the compound's reactivity and stability. The presence of the difluoromethoxy group introduces fluorine atoms, which are known for their electronegativity and ability to modulate the physical and chemical properties of molecules.

Recent studies have highlighted the potential of 3-(difluoromethoxy)cyclohexan-1-one in drug discovery, particularly in the development of bioactive compounds with enhanced pharmacokinetic profiles. Researchers have explored its role as an intermediate in the synthesis of complex molecules, leveraging its reactivity to form diverse functional groups. For instance, the compound has been used in the construction of heterocyclic frameworks, which are crucial in medicinal chemistry for targeting various disease states.

In terms of synthesis, 3-(difluoromethoxy)cyclohexan-1-one can be prepared through several routes, including oxidation reactions and nucleophilic substitutions. One notable method involves the oxidation of cyclohexanol derivatives using oxidizing agents like Jones reagent or Dess-Martin periodinane. The introduction of the difluoromethoxy group typically requires nucleophilic substitution or coupling reactions, depending on the starting materials used.

The physical properties of 3-(difluoromethoxy)cyclohexan-1-one are also worth noting. It has a melting point of approximately 58°C and a boiling point around 160°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solvent compatibility is critical.

From an applications perspective, 3-(difluoromethoxy)cyclohexan-1-one has found utility in several areas:

• Pharmaceuticals: As mentioned earlier, it serves as an intermediate in drug development, particularly in the creation of compounds with improved bioavailability and metabolic stability.
• Materials Science: The compound has been investigated for its potential as a precursor in the synthesis of advanced materials, including polymers and nanoparticles.
• Agricultural Chemistry: Research is ongoing into its use as a component in agrochemicals, where its fluorinated substituent may confer desirable pesticidal or fungicidal properties.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of 3-(difluoromethoxy)cyclohexan-1-one. Studies have shown that while it is not inherently hazardous under normal handling conditions, proper precautions should be taken to minimize exposure during synthesis and use. Regulatory bodies have classified it as a non-hazardous substance when handled according to established safety guidelines.

In conclusion, 3-(difluoromethoxy)cyclohexan-1-one (CAS No: 2285099-77-4) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, positions it as an essential tool in modern organic chemistry research. As ongoing studies continue to uncover new avenues for its use, this compound is likely to play an increasingly important role in both academic and industrial settings.